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Compound of Interest

Compound Name: Dibromomaleimide-C5-COOH

Cat. No.: B6358058 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the purity and quality specifications for

Dibromomaleimide-C5-COOH, a critical bifunctional linker used in the development of

Antibody-Drug Conjugates (ADCs). Understanding these parameters is essential for ensuring

the consistency, efficacy, and safety of the resulting bioconjugates.

Core Compound Specifications
Dibromomaleimide-C5-COOH, with the IUPAC name 6-(3,4-dibromo-2,5-dioxo-2,5-dihydro-

1H-pyrrol-1-yl)hexanoic acid, is a key reagent in bioconjugation chemistry. Its primary

application is in the site-selective modification of proteins, particularly antibodies, through the

bridging of disulfide bonds. This yields homogeneous and stable ADCs.[1]

Property Specification

Molecular Formula C10H11Br2NO4

Molecular Weight 369.01 g/mol

CAS Number 1443214-97-8

Appearance Solid

Purity Typically ≥98%

Solubility Soluble in DMSO (≥100 mg/mL)
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Table 1: General Specifications for Dibromomaleimide-C5-COOH. Data sourced from supplier

technical datasheets.

Purity and Impurity Profile
The purity of Dibromomaleimide-C5-COOH is paramount for consistent and predictable

conjugation reactions. High-purity material minimizes the introduction of unknown side products

and ensures a well-defined Drug-to-Antibody Ratio (DAR).

Parameter Acceptance Criteria Typical Analytical Method

Purity by HPLC ≥98.0%

Reversed-Phase High-

Performance Liquid

Chromatography (RP-HPLC)

Identity by ¹H NMR Conforms to structure
Nuclear Magnetic Resonance

Spectroscopy

Identity by MS Conforms to molecular weight Mass Spectrometry

Residual Solvents
To be defined based on

synthesis
Gas Chromatography (GC)

Water Content To be defined Karl Fischer Titration

Table 2: Recommended Purity and Quality Control Specifications.

Experimental Protocols for Quality Control
Detailed analytical methods are required to confirm the identity, purity, and quality of

Dibromomaleimide-C5-COOH. The following are representative protocols.

High-Performance Liquid Chromatography (HPLC)
Purpose: To determine the purity of the compound and identify any potential impurities.

Methodology:

Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).
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Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

Gradient: A linear gradient from 5% to 95% Mobile Phase B over 20 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV absorbance at 254 nm and 300 nm.

Injection Volume: 10 µL.

Sample Preparation: Dissolve the sample in DMSO to a final concentration of 1 mg/mL.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Purpose: To confirm the chemical structure of the compound.

Methodology:

Instrument: 400 MHz or higher NMR spectrometer.

Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d6).

Technique: ¹H NMR.

Expected Chemical Shifts: The spectrum should be consistent with the structure of 6-(3,4-

dibromo-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)hexanoic acid, showing characteristic peaks for

the aliphatic chain protons and the carboxylic acid proton.

Mass Spectrometry (MS)
Purpose: To confirm the molecular weight of the compound.

Methodology:

Instrument: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).
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Ionization Mode: Electrospray Ionization (ESI) in negative mode to detect the deprotonated

molecule [M-H]⁻.

Mass Range: m/z 100-1000.

Sample Preparation: Dissolve the sample in a suitable solvent such as acetonitrile or

methanol and infuse directly or via LC-MS.

Visualization of Workflows and Pathways
Quality Control Workflow
The following diagram illustrates a typical workflow for the quality control analysis of a new

batch of Dibromomaleimide-C5-COOH.
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Batch Receipt and Initial Checks

Analytical Testing

Data Review and Batch Release

Receive new batch of Dibromomaleimide-C5-COOH

Visual Inspection (Appearance, Color)

Solubility Test (in DMSO)

Purity Analysis by HPLC Structural Confirmation by NMR Molecular Weight Verification by MS

Review Analytical Data Against Specifications

Meets Specs?

Release Batch

Yes

Reject Batch

No

Click to download full resolution via product page

Quality Control Workflow for Dibromomaleimide-C5-COOH.
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Generalized ADC Mechanism of Action
Dibromomaleimide-C5-COOH is a linker that connects a cytotoxic payload to an antibody.

The resulting ADC targets cancer cells, internalizes, and releases the payload, leading to cell

death.

Extracellular Intracellular

Antibody-Drug Conjugate (ADC) Tumor Cell with Target Antigen1. Binding Endosome2. Internalization Lysosome3. Trafficking Cytotoxic Payload4. Payload Release Cell Death (Apoptosis)5. Cytotoxicity

Click to download full resolution via product page

Generalized Mechanism of Action for an ADC.

Conclusion
The stringent quality control of Dibromomaleimide-C5-COOH is a prerequisite for the

successful development of robust and effective Antibody-Drug Conjugates. The specifications

and analytical methods outlined in this guide provide a framework for researchers and drug

developers to ensure the quality and consistency of this critical reagent, ultimately contributing

to the advancement of targeted cancer therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b6358058#purity-and-quality-
specifications-for-dibromomaleimide-c5-cooh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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